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Compound of Interest

Compound Name: N-5984

Cat. No.: B1676890

Unidentified Research Compound: N-5984

Initial searches for a compound designated "N-5984" have not yielded a positive identification
of a specific chemical or biological agent. As a result, a standard operating procedure for its
handling cannot be generated.

Extensive database and literature searches did not retrieve any registered drug, research
chemical, or biological agent with the specific identifier "N-5984." The search results were
varied and did not point to a substance that would necessitate a detailed handling protocol for
research or drug development professionals.

One notable, though indirect, finding was the identification of 3,5-dinitro-bisphenol A as a
leachable compound from some single-use polycarbonate Erlenmeyer flasks. This compound
has been observed to inhibit the growth of Chinese Hamster Ovary (CHO) cells in suspension
culture.[1][2] It is important to clarify that this compound is not referred to as "N-5984" in the
cited literature.

Potential Point of Interest: 3,5-dinitro-bisphenol A

While not identifiable as N-5984, the characteristics of 3,5-dinitro-bisphenol A are summarized
here as a potential, though unconfirmed, point of interest for researchers encountering
unexpected cell culture inhibition.

Mechanism of Action
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Studies have shown that 3,5-dinitro-bisphenol A arrests CHO-S cells at the G1/Go phase of the
cell cycle.[1][2] Furthermore, it has been identified as a weak agonist for the G-protein coupled
receptor 35 (GPR35).[1][2] The formation of this compound is suggested to occur through a
combination of the molding process and y-sterilization of polycarbonate flasks.[1][2]

Experimental Workflow for Identification of Leachable
Inhibitors

The following generalized workflow illustrates a logical approach to identifying unknown cell
growth inhibitors that may have leached from laboratory equipment.
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Figure 1. A generalized workflow for the identification of unknown leachable cell growth
inhibitors.

Due to the lack of identification for "N-5984," no further information on handling, experimental
protocols, or quantitative data can be provided. Researchers are advised to verify the identity
of all reagents and be aware of potential leachables from plasticware that may affect
experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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